Cas no 886502-66-5 (5-Methyl-2-(trifluoromethyl)benzoyl chloride)
886502-66-5 structure
Product Name:5-Methyl-2-(trifluoromethyl)benzoyl chloride
CAS No:886502-66-5
MF:C9H6ClF3O
MW:222.591552257538
CID:3142858
PubChem ID:17750726
Update Time:2025-04-21
5-Methyl-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-(trifluoromethyl)benzoyl chloride
- SCHEMBL12368663
- 5-Methyl-2-(trifluoromethyl)benzoylchloride
- AKOS015956779
- JS-4474
- 886502-66-5
-
- MDL： MFCD06660292
- Inchi： 1S/C9H6ClF3O/c1-5-2-3-7(9(11,12)13)6(4-5)8(10)14/h2-4H,1H3
- InChI Key： NCYKRETVOYIKLJ-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C)C=CC=1C(F)(F)F)=O
Computed Properties
- Exact Mass: 222.0059270Da
- Monoisotopic Mass: 222.0059270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1Ų
5-Methyl-2-(trifluoromethyl)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006382-250mg |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A013006382-500mg |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 97% | 500mg |
$806.85 | 2023-08-31 | |
| Alichem | A013006382-1g |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 97% | 1g |
$1534.70 | 2023-08-31 | |
| Chemenu | CM296725-10g |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 95% | 10g |
$464 | 2023-02-01 | |
| TRC | M106525-500mg |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 500mg |
$ 170.00 | 2022-06-04 | ||
| TRC | M106525-1000mg |
5-Methyl-2-(trifluoromethyl)benzoyl chloride |
886502-66-5 | 1g |
$ 280.00 | 2022-06-04 |
5-Methyl-2-(trifluoromethyl)benzoyl chloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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